N-benzyl-N-methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-benzyl-N-methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide
• InChI: InChI=1S/C19H18N2O2/c1-13-17(15-10-6-7-11-16(15)20-13)18(22)19(23)21(2)12-14-8-4-3-5-9-14/h3-11,20H,12H2,1-2H3
• InChI Key: DAJCCAQLUNFSAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1)C(=O)C(=O)N(C)CC3=CC=CC=C3
• Molecular Formula: C19H18N2O2
• Molecular Weight: 306.4 g/mol

Description

N-benzyl-N-methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, also known as MIAM or N-benzyl-N-methyl-3-(2-methylindol-3-yl)-2-oxo-2,3-dihydro-1H-indole-5-carboxamide, is a synthetic compound that belongs to the family of indole-2-carboxamides. MIAM has been studied for its potential applications in scientific research, particularly in the field of neuroscience.

Scientific Research Applications

Synthesis and Structural Analysis

Click One Pot Synthesis and Spectral Analyses : Research involving the synthesis of related compounds, such as 1,4,5-trisubstituted 1,2,3-triazoles, highlights the importance of click chemistry in creating complex molecules efficiently. These compounds were characterized using various spectroscopic methods and crystal structure analyses, demonstrating the potential for creating diverse chemical entities with significant biological activities (Ahmed et al., 2016).

Chemical Exchange Characterization

NMR Line Shape Analysis : Studies on compounds like N,N-dimethyltrichloroacetamide (DMTCA) have utilized NMR spectroscopy to understand chemical exchange kinetics. These methodologies can be applied to analyze the behavior of N-benzyl-N-methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide, providing insights into its molecular dynamics and interactions (Igumenova et al., 2007).

Bioactivity and Ligand Interactions

Molecular Docking and Ligand-Protein Interactions : The study of related compounds through molecular docking and ligand-protein interaction analyses is crucial for understanding their potential therapeutic targets and mechanisms of action. Such investigations help in identifying the binding affinities and interaction patterns of molecules within biological systems, guiding the development of targeted therapies (Lutsenko et al., 2013).

Photovoltaic Efficiency and NLO Properties

Spectroscopic and Quantum Mechanical Studies : Research into benzothiazolinone acetamide analogs has explored their electronic properties, photovoltaic efficiency, and nonlinear optical (NLO) activity. These studies demonstrate the compound's potential applications in materials science, particularly in dye-sensitized solar cells (DSSCs) and as NLO materials, highlighting the diverse applications of N-benzyl-N-methyl-2-(2-methyl-1H-indol-3-yl)-2-oxoacetamide related compounds (Mary et al., 2020).